Cas no 1388265-63-1 ((3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 1388265-63-1
• MF: C₈H₉BO₂
• MW: 147.966862440109
• CID: 5462666
• Update Time: 2025-10-31

(3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
• Z5777881779

• Inchi： 1S/C8H9BO2/c1-6-7-4-2-3-5-8(7)9(10)11-6/h2-6,10H,1H3/t6-/m1/s1
• InChI Key： DVPUTGGBBYKMSX-ZCFIWIBFSA-N
• SMILES： O1B(C2C=CC=CC=2[C@H]1C)O

Computed Properties

• Exact Mass: 148.0695597 g/mol
• Monoisotopic Mass: 148.0695597 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 147.97
• Topological Polar Surface Area: 29.5

Additional information on (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

Introduction to (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 1388265-63-1)

(3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1388265-63-1, belongs to the benzoxaborole class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol incorporates a benzoxaborole core, which is characterized by a benzene ring fused with an oxygen-containing heterocycle that includes a boryl group. This boryl group is a key feature that contributes to the compound's reactivity and potential utility in synthetic chemistry. The presence of the 3-methyl substituent and the specific stereochemistry at the 3R position further enhance its complexity and make it an intriguing subject for research.

In recent years, there has been a growing interest in benzoxaborole derivatives due to their ability to interact with biological targets in novel ways. The boryl group in these compounds can participate in various chemical reactions, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This reactivity makes (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol a valuable building block for the construction of more intricate pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. Research has shown that benzoxaborole derivatives can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The specific arrangement of atoms in (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol may contribute to its ability to modulate biological pathways effectively. For instance, studies have suggested that benzoxaborole compounds can interfere with enzyme function or disrupt cellular signaling processes, leading to therapeutic effects.

The stereochemistry of this compound is particularly noteworthy. The 3R configuration is crucial for its biological activity and must be preserved during synthetic processes. Achieving this specific stereochemistry requires careful control over reaction conditions and often involves advanced synthetic techniques such as chiral catalysis or asymmetric synthesis. The development of efficient methods to produce enantiomerically pure forms of (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is an active area of research.

In addition to its potential therapeutic applications, (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol has also been explored in materials science and catalysis. The boryl group can serve as a handle for further functionalization, allowing chemists to design molecules with tailored properties. For example, these compounds can be used as ligands in transition metal catalysis or as precursors for the synthesis of advanced materials with unique electronic or optical characteristics.

The latest research in this field highlights several innovative approaches to utilizing (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol. One notable study demonstrated its use as an intermediate in the synthesis of novel antiviral agents. The authors leveraged its reactivity to introduce additional functional groups that enhanced its binding affinity to viral targets. This work underscores the versatility of benzoxaborole derivatives and their potential impact on addressing emerging health challenges.

Another exciting application involves the use of (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol in photodynamic therapy (PDT). PDT is a treatment modality that uses light-sensitive compounds to generate reactive oxygen species that damage targeted cells. Benzoxaborole derivatives have been shown to be effective photosensitizers due to their ability to absorb light at specific wavelengths and produce singlet oxygen upon irradiation. The development of new photosensitizers like this compound could lead to more effective and targeted PDT treatments.

The synthesis of complex molecules like (3R)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol also benefits from advances in computational chemistry and molecular modeling. These tools allow researchers to predict the structure-property relationships of new compounds before they are synthesized in the lab. This predictive capability accelerates the drug discovery process by identifying promising candidates early on and guiding synthetic strategies more efficiently.

In conclusion, (CAS No. 1388265) holds significant promise as a versatile building block for pharmaceuticals and materials science applications. Its unique structural features and reactivity make it an attractive candidate for further investigation into new therapeutic agents and functional materials. As research continues to uncover new applications for benzoxaborole derivatives like this one, it is likely that we will see even more innovative uses emerge in the coming years.